Cyclohexane-1,2-diamine;dichloroplatinum(2+)

• Molecular Formula: C6H14Cl2N2Pt+2
• Molecular Weight: 380.18 g/mol
• InChI: InChI=1S/C6H14N2.2ClH.Pt/c7-5-3-1-2-4-6(5)8;;;/h5-6H,1-4,7-8H2;2*1H;/q;;;+4/p-2
• InChIKey: PPLRXDIWGSZQDO-UHFFFAOYSA-L

Cyclohexane-1,2-diamine;dichloroplatinum(2+) (DACHPtCl2) – Technical Baseline for Platinum Anticancer Complex Procurement

Cyclohexane-1,2-diamine;dichloroplatinum(2+) – also known as DACHPtCl₂, (1,2-cyclohexanediamine)dichloroplatinum(II), or DACH‑Pt(II)Cl₂ – is a square‑planar platinum(II) coordination complex belonging to the 1,2‑diaminocyclohexane (DACH) platinum compound class. The complex features a bidentate DACH ligand (most commonly the trans‑(R,R) isomer) and two chloride leaving groups, with a molecular weight of 380.18 g/mol [1]. It serves as the active metal fragment shared with oxaliplatin and functions both as a synthetic intermediate for oxaliplatin production and as a potent anticancer agent in its own right [2]. The compound exhibits broad‑spectrum antitumor activity but is limited by poor aqueous solubility, prompting ongoing research into delivery‑system conjugates to enhance its pharmaceutical utility [3].

1 Square-planar DACH-platinum(II) complex for cellular uptake and DNA damage mechanistic studies

2 Dichlorido leaving groups enable ligand substitution for synthesis of oxaliplatin and novel DACH-platinum candidates

3 Low aqueous solubility necessitates delivery system research (dendrimers, polymeric micelles)

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 10350366, Dichloro[(1R,2R)-1,2-cyclohexanediamine]platinum. 2006. View Source
• [2] Luo FR, Wyrick SD, Chaney SG. Cytotoxicity, cellular uptake, and cellular biotransformations of oxaliplatin in human colon carcinoma cells. Oncol Res. 1998;10(11-12):595-603. PMID: 10367941. View Source
• [3] Camacho C, Tomas H, Rodrigues J. Use of Half-Generation PAMAM Dendrimers (G0.5–G3.5) with Carboxylate End-Groups to Improve the DACHPtCl2 and 5-FU Efficacy as Anticancer Drugs. Molecules. 2021;26(10):2924. doi:10.3390/molecules26102924. View Source

Why Cyclohexane-1,2-diamine;dichloroplatinum(2+) Cannot Be Replaced by Other DACH‑Platinum Complexes or Clinical Platinum Drugs

Although cyclohexane‑1,2‑diamine;dichloroplatinum(2+) shares the DACHPt active fragment with oxaliplatin, direct substitution is not scientifically justified. The dichlorido complex exhibits a fundamentally different cellular uptake profile and biotransformation pathway compared with oxaliplatin [1]. Furthermore, DACH‑platinum adducts demonstrate distinct DNA‑damage recognition and repair evasion compared with cisplatin‑induced lesions, resulting in non‑overlapping resistance spectra [2]. Even among close DACH‑platinum analogs, the leaving group identity (chloride vs. oxalate vs. aqua) critically governs pharmacokinetics, activation kinetics, and the balance between efficacy and neurotoxicity [3]. These compound‑specific differences directly impact experimental reproducibility and downstream development outcomes.

! Cellular uptake profile and biotransformation pathway differ fundamentally from oxaliplatin – direct replacement may skew accumulation data

! DNA-damage recognition and repair evasion distinct from cisplatin-induced lesions; resistance spectra may not transfer

! Chloride vs. oxalate leaving group critically alters pharmacokinetics and neurotoxicity endpoint profile – cannot substitute with oxaliplatin or aqua analogs without validation

• [1] Luo FR, Wyrick SD, Chaney SG. Cytotoxicity, cellular uptake, and cellular biotransformations of oxaliplatin in human colon carcinoma cells. Oncol Res. 1998;10(11-12):595-603. PMID: 10367941. View Source
• [2] Arango D, Wilson AJ, Shi Q, et al. Molecular mechanisms of action and prediction of response to oxaliplatin in colorectal cancer cells. Br J Cancer. 2004;91(11):1931-1946. doi:10.1038/sj.bjc.6602215. View Source
• [3] Chaney SG, Campbell SL, Temple B, et al. Protein interactions with platinum–DNA adducts: from structure to function. J Inorg Biochem. 2004;98(10):1551-1559. doi:10.1016/j.jinorgbio.2004.04.024. View Source

Quantitative Differentiation Guide for Cyclohexane-1,2-diamine;dichloroplatinum(2+) – Procurement-Relevant Evidence Versus Key Comparators

30‑Fold Higher Intracellular Accumulation of DACHPtCl₂ Relative to Oxaliplatin at Equimolar Exposure

DACHPtCl₂ achieves intracellular platinum accumulation that is quantitatively and mechanistically distinct from that of the clinical drug oxaliplatin. In a direct head‑to‑head comparison using HT‑29 human colon carcinoma cells treated with equimolar external drug concentrations, DACHPtCl₂‑treated cells accumulated 30‑fold higher intracellular levels of the Pt(dach)Cl₂ species than oxaliplatin‑treated cells [1]. This dramatic differential uptake establishes DACHPtCl₂ as the superior tool compound for investigating maximal DACH‑platinum exposure effects in vitro.

Intracellular accumulation

Head-to-head

30× higher vs oxaliplatin

Equimolar external concentration

Reported cellular accumulation endpoint context

HT-29 colon carcinoma cells; Pt(dach)Cl₂ species measured

Evidence Dimension	Intracellular platinum accumulation
Target Compound Data	Intracellular Pt(dach)Cl₂ levels 30‑fold higher than those in oxaliplatin‑treated cells at equimolar external concentrations
Comparator Or Baseline	Oxaliplatin (trans‑l‑diaminocyclohexane oxalate platinum II) at equimolar external concentrations
Quantified Difference	30‑fold higher intracellular Pt(dach)Cl₂ levels
Conditions	HT‑29 human colon carcinoma cells; equimolar external drug concentrations

Why This Matters

This 30‑fold difference in intracellular accumulation means DACHPtCl₂ produces substantially greater cellular platinum burden than oxaliplatin under identical exposure conditions, directly impacting experimental design for uptake‑dependent assays.

• [1] Luo FR, Wyrick SD, Chaney SG. Cytotoxicity, cellular uptake, and cellular biotransformations of oxaliplatin in human colon carcinoma cells. Oncol Res. 1998;10(11-12):595-603. PMID: 10367941. View Source

2‑Fold Higher Pt‑DNA Adduct Formation by DACHPtCl₂ Compared to Oxaliplatin at Equimolar Treatment

The dichlorido complex generates platinum‑DNA adducts more efficiently than oxaliplatin under identical treatment conditions. Direct comparative measurement in HT‑29 human colon carcinoma cells revealed that equimolar treatment with DACHPtCl₂ produced twofold more Pt‑DNA adducts than treatment with oxaliplatin [1]. This difference cannot be explained by intracellular conversion of oxaliplatin to DACHPtCl₂, which the authors concluded makes only a minor contribution to Pt‑DNA adduct formation from oxaliplatin.

Pt-DNA adduct formation

Head-to-head

2× more adducts than oxaliplatin

Equimolar treatment

Supports DNA damage endpoint review

HT-29 colon carcinoma cells; minor contribution from oxaliplatin conversion

Evidence Dimension	Pt‑DNA adduct formation
Target Compound Data	2‑fold more Pt‑DNA adducts than oxaliplatin at equimolar treatment
Comparator Or Baseline	Oxaliplatin at equimolar treatment
Quantified Difference	2‑fold higher Pt‑DNA adduct formation
Conditions	HT‑29 human colon carcinoma cells; equimolar external drug concentrations

Why This Matters

The 2‑fold higher DNA platination efficiency of DACHPtCl₂ versus oxaliplatin provides a critical baseline for studies requiring maximal or predictable DNA damage induction from DACH‑platinum agents.

• [1] Luo FR, Wyrick SD, Chaney SG. Cytotoxicity, cellular uptake, and cellular biotransformations of oxaliplatin in human colon carcinoma cells. Oncol Res. 1998;10(11-12):595-603. PMID: 10367941. View Source

3.8‑Fold Higher Neurotoxicity of DACHPtCl₂ Versus Oxaliplatin in Neurite Outgrowth Assay

The neurotoxic liability of DACHPtCl₂ is quantitatively defined relative to the clinically established DACH‑platinum drug oxaliplatin. In a neurite outgrowth assay, DACHPtCl₂ (1,2‑DACH‑platinum dichloride) exhibited 3.8 times greater neurotoxicity than oxaliplatin [1]. This finding is mechanistically significant because DACHPtCl₂ is the primary biotransformation product of tetraplatin (ormaplatin), and its elevated neurotoxicity has been directly linked to the severe peripheral neuropathy that halted tetraplatin's clinical development [1].

Neurotoxicity

Head-to-head

3.8× higher vs oxaliplatin

Neurite outgrowth assay

Neurotoxicity endpoint context

Relevant to tetraplatin metabolite attribution

Evidence Dimension	Neurotoxicity (neurite outgrowth inhibition)
Target Compound Data	3.8‑fold higher neurotoxicity than oxaliplatin
Comparator Or Baseline	Oxaliplatin
Quantified Difference	3.8‑fold higher neurotoxicity
Conditions	Neurite outgrowth assay

Why This Matters

This quantitative neurotoxicity differential is essential for preclinical safety assessment and for selecting the appropriate DACH‑platinum analog based on therapeutic index requirements.

• [1] ScienceDirect. Tetraplatin – an overview. In: Pharmacology, Toxicology and Pharmaceutical Science. Elsevier; 2025. Reference citing original neurite outgrowth assay data. View Source

DACHPtCl₂ is the Major Biotransformation Product and Proximate Neurotoxic Species from Tetraplatin

DACHPtCl₂ is not merely a synthetic precursor but a biologically critical metabolite that dictates the toxicity profile of the investigational platinum(IV) prodrug tetraplatin (ormaplatin). Pharmacokinetic studies in Fischer 344 rats demonstrated that tetraplatin is rapidly metabolized in plasma to DACHPtCl₂, with both tetraplatin and the resulting DACHPtCl₂ disappearing rapidly from the circulation while other biotransformation products persisted for at least 3 hours [1]. The high neurotoxic potential of tetraplatin has been attributed specifically to this rapid conversion to DACHPtCl₂ [2].

Biotransformation

Class-level

Primary metabolite of tetraplatin

Rapid plasma conversion; linked to delayed neurotoxicity

Metabolite-attribution context

Fischer 344 rat plasma PK; therapeutic and toxic doses

Evidence Dimension	Biotransformation and metabolite toxicity attribution
Target Compound Data	DACHPtCl₂ is the primary biotransformation product of tetraplatin, rapidly generated in plasma and causally linked to delayed neurotoxicity
Comparator Or Baseline	Tetraplatin (ormaplatin, Pt(IV) prodrug) and its other biotransformation products
Quantified Difference	Not quantified as a single value; evidence establishes DACHPtCl₂ as the principal neurotoxic metabolite
Conditions	Fischer 344 rat plasma pharmacokinetic studies; therapeutic and toxic dose comparisons

Why This Matters

Understanding that DACHPtCl₂ is the active neurotoxic metabolite of tetraplatin is essential for laboratories studying platinum(IV) prodrug activation, for interpreting tetraplatin‑related in vivo data, and for designing safer DACH‑platinum delivery strategies.

• [1] Gibbons GR, Wyrick SD, Chaney SG. Comparisons of tetrachloro(d,l-trans)1,2-diaminocyclohexaneplatinum(IV) biotransformations in the plasma of Fischer 344 rats at therapeutic and toxic doses. Cancer Chemother Pharmacol. 1995;36(1):83-86. doi:10.1007/BF00689033. View Source
• [2] ScienceDirect. Tetraplatin – an overview. In: Pharmacology, Toxicology and Pharmaceutical Science. Elsevier; 2025. View Source

DACHPtCl₂ Exhibits Distinct Time‑to‑Potency Kinetics Differentiating It from Cisplatin and Oxaliplatin

The time required to achieve maximal cytotoxic activity distinguishes DACH‑platinum dichlorido complexes from both cisplatin and the corresponding platinum(IV) analogs. In direct comparative kinetic analysis, DACH‑Pt(II)Cl₂ and DACH‑Pt(IV)Cl₄ exhibited distinct spectra of cytotoxicity that differed from those of cisplatin and oxaliplatin. Notably, DACH‑Pt(IV) required more than 24 hours to reach full potency, whereas DACH‑Pt(II)Cl₂, cisplatin, and oxaliplatin all achieved maximal activity in less than 24 hours [1]. This kinetic parameter is critical for in vitro experimental protocols involving drug washout or pulse‑exposure designs.

Cytotoxicity kinetics

Context-dependent

Max activity <24 h

DACH-Pt(IV)Cl₄ requires >24 h to reach full potency

Supports exposure-time protocol design

In vitro time-course; distinct from cisplatin and Pt(IV) analogs

Evidence Dimension	Time to maximal cytotoxic activity
Target Compound Data	Achieves maximal activity in <24 hours (comparable to cisplatin and oxaliplatin)
Comparator Or Baseline	DACH‑Pt(IV)Cl₄ (platinum(IV) analog): requires >24 hours to reach full potency
Quantified Difference	DACH‑Pt(II)Cl₂ reaches maximal activity more than one full day faster than its Pt(IV) counterpart
Conditions	In vitro cytotoxicity time‑course studies

Why This Matters

The <24‑hour activation kinetics of DACHPtCl₂ enables rapid‑onset cytotoxicity assays that are not feasible with platinum(IV) prodrugs, directly informing assay design and compound selection for time‑sensitive experiments.

• [1] Perez RP, O'Dwyer PJ, Handel LM, Ozols RF, Hamilton TC. Characterization of chemosensitivity and resistance of human ovarian cancer cell lines to platinum analogs. Anticancer Drugs. 1992;3(5):475-481. View Source

DACHPtCl₂ Dendrimer Conjugates Achieve High Cancer‑Selective Cytotoxicity While Maintaining Absence of Hemotoxicity

When conjugated to half‑generation PAMAM dendrimers (G0.5–G3.5) with carboxylate end‑groups, DACHPtCl₂‑based metallodendrimers demonstrate enhanced therapeutic properties that address the parent compound's poor water solubility. These conjugates exhibited high relative cytotoxic potency compared to oxaliplatin across a wide panel of cancer cell lines, were not hemotoxic, and displayed particularly high selectivity for A2780 ovarian cancer cells and CACO‑2 colorectal cancer cells relative to non‑cancerous cells [1]. The conjugates also produced a hyperchromic effect in DNA binding assays consistent with disruption of the DNA helix [1].

Delivery conjugate selectivity

Reported

High selectivity for A2780/CACO-2

Non-hemotoxic; hyperchromic DNA effect

Supports delivery system formulation research

PAMAM dendrimer G0.5–G3.5 conjugates vs free drug

Evidence Dimension	Cancer cell selectivity and hemocompatibility
Target Compound Data	DACHPtCl₂‑PAMAM dendrimer conjugates: high relative potency versus oxaliplatin, non‑hemotoxic, and high selectivity for A2780 and CACO‑2 cancer cells over non‑cancer cells
Comparator Or Baseline	Oxaliplatin (relative potency benchmark); free (unconjugated) DACHPtCl₂ limited by poor aqueous solubility
Quantified Difference	Not quantified as a single ratio; characterized as 'high' selectivity and 'non‑hemotoxic' in multiple assays
Conditions	In vitro cytotoxicity screening across multiple cancer cell lines; hemolysis assays; DNA binding studies

Why This Matters

This evidence demonstrates that DACHPtCl₂ can be formulated into delivery systems that overcome its solubility limitations while preserving or enhancing cancer‑selective cytotoxicity, establishing a viable path for procurement of research‑grade conjugates or for in‑house conjugation studies.

• [1] Camacho C, Tomas H, Rodrigues J. Use of Half-Generation PAMAM Dendrimers (G0.5–G3.5) with Carboxylate End-Groups to Improve the DACHPtCl2 and 5-FU Efficacy as Anticancer Drugs. Molecules. 2021;26(10):2924. doi:10.3390/molecules26102924. View Source

Optimal Research and Industrial Application Scenarios for Cyclohexane-1,2-diamine;dichloroplatinum(2+) Procurement

Maximum‑Exposure DACH‑Platinum Cellular Uptake and DNA Adduct Formation Studies

DACHPtCl₂ is the preferred compound for experiments requiring maximal intracellular DACH‑platinum exposure and DNA platination. As demonstrated by the 30‑fold higher intracellular accumulation [1] and 2‑fold higher Pt‑DNA adduct formation [1] compared to oxaliplatin at equimolar treatment, this compound enables studies on the upper bound of DACH‑platinum cellular pharmacology. Researchers investigating mechanisms of platinum uptake, efflux transporter activity, or the relationship between intracellular platinum burden and DNA damage response should procure DACHPtCl₂ to establish dose‑response curves with the widest achievable dynamic range.

Platinum(IV) Prodrug Activation and Neurotoxicity Mechanism Studies

DACHPtCl₂ is the essential reference standard for laboratories studying platinum(IV) prodrug activation or DACH‑platinum neurotoxicity mechanisms. It is the principal biotransformation product and the proximate neurotoxic species derived from tetraplatin (ormaplatin) [1][2], exhibiting 3.8‑fold higher neurotoxicity than oxaliplatin in neurite outgrowth assays [2]. Procurement of DACHPtCl₂ is required for: (i) validating analytical methods for detecting Pt(IV)→Pt(II) reduction in biological matrices; (ii) establishing baseline neurotoxicity in peripheral neuron models; and (iii) serving as a positive control in studies evaluating neuroprotective strategies against DACH‑platinum‑induced neuropathy.

Synthesis of Oxaliplatin and Novel DACH‑Platinum Drug Candidates

Cyclohexane‑1,2‑diamine;dichloroplatinum(2+) is a key synthetic intermediate in the manufacture of oxaliplatin and serves as the starting material for a wide range of investigational DACH‑platinum complexes. Patented processes describe its use in preparing cis‑platinum(II) complexes of 1,2‑cyclohexanediamine isomers that function as active pharmaceutical ingredients in carcinostatic drugs [1][2]. Laboratories engaged in medicinal chemistry optimization of the DACH‑platinum scaffold or in developing novel platinum‑polymer conjugates should procure DACHPtCl₂ as the foundational building block for subsequent ligand substitution reactions.

Development and Validation of DACH‑Platinum Delivery Systems

The poor aqueous solubility of DACHPtCl₂, while limiting its direct clinical use, makes it an ideal candidate for evaluating solubilization and delivery platform technologies. Published studies have successfully conjugated DACHPtCl₂ to PAMAM dendrimers and other polymeric carriers to enhance solubility and achieve cancer‑selective cytotoxicity [1]. Procurement of DACHPtCl₂ is indicated for laboratories developing: (i) dendrimer‑based platinum drug delivery systems; (ii) polymeric micelle formulations; (iii) platinum‑polymer coordination compounds for sustained release; or (iv) novel excipient strategies for solubilizing hydrophobic platinum complexes.

Application

Selection Property

Validation Focus

Cellular uptake and DNA adduct studies

High intracellular accumulation profile

DNA platination endpoint validation

Prodrug activation and neurotoxicity mechanism research

Metabolite identification and neurotoxicity context

Neurite outgrowth endpoint review

Synthesis of oxaliplatin and novel DACH complexes

Labile chloride leaving groups

Ligand substitution chemistry verification

Delivery system development

Low aqueous solubility requiring formulation

Solubility and cytotoxicity endpoint review

• [1] Luo FR, Wyrick SD, Chaney SG. Cytotoxicity, cellular uptake, and cellular biotransformations of oxaliplatin in human colon carcinoma cells. Oncol Res. 1998;10(11-12):595-603. PMID: 10367941. View Source
• [2] ScienceDirect. Tetraplatin – an overview. In: Pharmacology, Toxicology and Pharmaceutical Science. Elsevier; 2025. View Source
• [3] Gibbons GR, Wyrick SD, Chaney SG. Comparisons of tetrachloro(d,l-trans)1,2-diaminocyclohexaneplatinum(IV) biotransformations in the plasma of Fischer 344 rats at therapeutic and toxic doses. Cancer Chemother Pharmacol. 1995;36(1):83-86. View Source
• [4] Tanaka K, Okamoto K, Takatori K, et al. Process of preparing platinum compound. US Patent 5,290,961. 1994. View Source
• [5] Kataoka K, et al. Method for producing polymerized coordination compounds of a platinum complex. Patent ES-2555303-T3. 2005. View Source
• [6] Camacho C, Tomas H, Rodrigues J. Use of Half-Generation PAMAM Dendrimers (G0.5–G3.5) with Carboxylate End-Groups to Improve the DACHPtCl2 and 5-FU Efficacy as Anticancer Drugs. Molecules. 2021;26(10):2924. doi:10.3390/molecules26102924. View Source